Cas no 212628-62-1 (Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-)
212628-62-1 structure
Product Name:Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-
CAS No:212628-62-1
MF:C14H11FINO2
MW:371.14551949501
CID:1403619
PubChem ID:9799549
Update Time:2025-04-20
Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-
- 5-Fluoro-2-[(4-iodo-2-methylphenyl)amino]benzoic acid
- 212628-62-1
- CHEMBL487237
- DB-139765
- SCHEMBL5676416
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- Inchi: 1S/C14H11FINO2/c1-8-6-10(16)3-5-12(8)17-13-4-2-9(15)7-11(13)14(18)19/h2-7,17H,1H3,(H,18,19)
- InChI Key: PPBHPHGQDGGSHX-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C)C=1)NC1C=CC(=CC=1C(=O)O)F
Computed Properties
- Exact Mass: 370.98143
- Monoisotopic Mass: 370.98185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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